Cas no 922939-77-3 (3-(2-cyanoethyl)-1-(1-ethyl-1H-indol-3-yl)-3-methylurea)

• Product Name: 3-(2-cyanoethyl)-1-(1-ethyl-1H-indol-3-yl)-3-methylurea
• CAS No: 922939-77-3
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5497686
• Update Time: 2025-08-04

3-(2-cyanoethyl)-1-(1-ethyl-1H-indol-3-yl)-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyanoethyl)-3-(1-ethylindol-3-yl)-1-methylurea
• 3-(2-cyanoethyl)-1-(1-ethyl-1H-indol-3-yl)-3-methylurea

• Inchi： 1S/C15H18N4O/c1-3-19-11-13(12-7-4-5-8-14(12)19)17-15(20)18(2)10-6-9-16/h4-5,7-8,11H,3,6,10H2,1-2H3,(H,17,20)
• InChI Key： HGNIGEXRBKGFBU-UHFFFAOYSA-N
• SMILES： N(CCC#N)(C)C(NC1C2=C(N(CC)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(2-cyanoethyl)-1-(1-ethyl-1H-indol-3-yl)-3-methylurea

Comprehensive Overview of 3-(2-Cyanoethyl)-1-(1-Ethyl-1H-Indol-3-yl)-3-Methylurea (CAS No. 922939-77-3)

The compound 3-(2-cyanoethyl)-1-(1-ethyl-1H-indol-3-yl)-3-methylurea (CAS No. 922939-77-3) is a specialized organic molecule with a unique structural framework, combining indole and urea moieties. Its molecular formula, C₁₆H₂₀N₄O, reflects a balance of hydrophobicity and polarity, making it an intriguing subject for researchers in medicinal chemistry and material science. The presence of a cyanoethyl group and a methylurea linkage contributes to its potential reactivity and binding properties, which are often explored in drug discovery and agrochemical applications.

In recent years, the demand for indole derivatives has surged due to their prevalence in bioactive compounds. The 1-ethyl-1H-indol-3-yl subunit in this molecule is particularly noteworthy, as indole scaffolds are frequently found in pharmaceuticals targeting neurological and inflammatory pathways. Coupled with the 3-methylurea functionality, this compound may exhibit enhanced stability and bioavailability, addressing common challenges in small-molecule drug development. Researchers are increasingly investigating such hybrids to optimize pharmacokinetic profiles.

From an industrial perspective, CAS No. 922939-77-3 has garnered attention for its potential role in high-performance material synthesis. The cyanoethyl group can participate in polymerization reactions, suggesting applications in conductive polymers or adhesives. This aligns with the growing focus on sustainable materials, where modified ureas serve as crosslinkers or intermediates. Innovations in this space often cite compounds like 3-(2-cyanoethyl)-1-(1-ethyl-1H-indol-3-yl)-3-methylurea as key building blocks for next-generation coatings or encapsulants.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the purity and structural integrity critical for reproducibility in research. Notably, the methylurea segment’s conformation influences hydrogen-bonding patterns, a detail pivotal for crystallographers studying supramolecular assemblies. Such insights are frequently sought after in academic forums and patent literature, reflecting the compound’s interdisciplinary relevance.

Environmental and safety assessments of 922939-77-3 highlight its compatibility with green chemistry principles. Unlike traditional reagents with heavy metals or halogens, this urea derivative offers a low-toxicity alternative for synthetic routes. This aligns with the EPA’s Safer Choice Initiative and industry trends toward reducing hazardous waste. Laboratories prioritizing green solvents often evaluate similar compounds to minimize ecological footprints without compromising yield.

Future directions for 3-(2-cyanoethyl)-1-(1-ethyl-1H-indol-3-yl)-3-methylurea may include explorations in catalysis or photodynamic therapy. The indole core’s electron-rich nature could facilitate light-activated processes, a hotspot in oncology research. Additionally, its modular structure allows for derivatization, answering frequent queries about structure-activity relationships (SAR) in online scientific communities. Collaborative platforms like PubChem and Reaxys feature extensive discussions on such tailored modifications.

In summary, CAS No. 922939-77-3 represents a versatile scaffold bridging multiple scientific domains. Its design caters to evolving needs in drug design, material innovation, and sustainable chemistry, making it a recurring keyword in grant proposals and R&D reports. As synthetic methodologies advance, this compound’s utility is poised to expand, reinforcing its status as a high-value intermediate in modern chemistry.